D,L-Sulforaphane N-Acetyl-L-cysteine
D,L-Sulforaphane N-Acetyl-L-cysteine
N-Acetyl cysteine Sulforaphane conjugate. Sulforaphanes induce apoptosis and G2/M cell cycle arrest via caspase activation and PARP inactivation. Anticancer agent.
An anticancer agent
Nrf2 activation of the antioxidant response element (ARE) is central to cytoprotective gene expression against oxidative and/or electrophilic stress. Unless activated by inflammatory, environmental, or oxidative stressors, Nrf2 is sequestered in the cytoplasm by its repressor, Keap1. Because of its protective capabilities, small molecules that activate Nrf2 signaling are being examined as potential anti-cancer or anti-inflammatory agents. DL-Sulforaphane N-acetyl-L-cysteine (SFN-NAC) is a major metabolite of SFN, a powerful inducer of chemopreventative enzymes via Keap1-Nrf2 signaling and ARE-driven gene expression. At 75 µM, SFN-NAC has been shown to increase ARE expression in HepG2-C8 cells. Its reported potency on ARE-related gene expression is roughly 8-fold less than SFN.
An anticancer agent
Nrf2 activation of the antioxidant response element (ARE) is central to cytoprotective gene expression against oxidative and/or electrophilic stress. Unless activated by inflammatory, environmental, or oxidative stressors, Nrf2 is sequestered in the cytoplasm by its repressor, Keap1. Because of its protective capabilities, small molecules that activate Nrf2 signaling are being examined as potential anti-cancer or anti-inflammatory agents. DL-Sulforaphane N-acetyl-L-cysteine (SFN-NAC) is a major metabolite of SFN, a powerful inducer of chemopreventative enzymes via Keap1-Nrf2 signaling and ARE-driven gene expression. At 75 µM, SFN-NAC has been shown to increase ARE expression in HepG2-C8 cells. Its reported potency on ARE-related gene expression is roughly 8-fold less than SFN.
Brand Name:
Vulcanchem
CAS No.:
334829-66-2
VCID:
VC0019113
InChI:
InChI=1S/C11H20N2O4S3/c1-8(14)13-9(10(15)16)7-19-11(18)12-5-3-4-6-20(2)17/h9H,3-7H2,1-2H3,(H,12,18)(H,13,14)(H,15,16)/t9-,20?/m0/s1
SMILES:
CC(=O)NC(CSC(=S)NCCCCS(=O)C)C(=O)O
Molecular Formula:
C11H20N2O4S3
Molecular Weight:
340.5 g/mol
D,L-Sulforaphane N-Acetyl-L-cysteine
CAS No.: 334829-66-2
Cat. No.: VC0019113
Molecular Formula: C11H20N2O4S3
Molecular Weight: 340.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-Acetyl cysteine Sulforaphane conjugate. Sulforaphanes induce apoptosis and G2/M cell cycle arrest via caspase activation and PARP inactivation. Anticancer agent. An anticancer agent Nrf2 activation of the antioxidant response element (ARE) is central to cytoprotective gene expression against oxidative and/or electrophilic stress. Unless activated by inflammatory, environmental, or oxidative stressors, Nrf2 is sequestered in the cytoplasm by its repressor, Keap1. Because of its protective capabilities, small molecules that activate Nrf2 signaling are being examined as potential anti-cancer or anti-inflammatory agents. DL-Sulforaphane N-acetyl-L-cysteine (SFN-NAC) is a major metabolite of SFN, a powerful inducer of chemopreventative enzymes via Keap1-Nrf2 signaling and ARE-driven gene expression. At 75 µM, SFN-NAC has been shown to increase ARE expression in HepG2-C8 cells. Its reported potency on ARE-related gene expression is roughly 8-fold less than SFN. |
|---|---|
| CAS No. | 334829-66-2 |
| Molecular Formula | C11H20N2O4S3 |
| Molecular Weight | 340.5 g/mol |
| IUPAC Name | (2R)-2-acetamido-3-(4-methylsulfinylbutylcarbamothioylsulfanyl)propanoic acid |
| Standard InChI | InChI=1S/C11H20N2O4S3/c1-8(14)13-9(10(15)16)7-19-11(18)12-5-3-4-6-20(2)17/h9H,3-7H2,1-2H3,(H,12,18)(H,13,14)(H,15,16)/t9-,20?/m0/s1 |
| Standard InChI Key | IIHBKTCHILXGOT-KMYGYIBBSA-N |
| Isomeric SMILES | CC(=O)N[C@@H](CSC(=S)NCCCCS(=O)C)C(=O)O |
| SMILES | CC(=O)NC(CSC(=S)NCCCCS(=O)C)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC(=S)NCCCCS(=O)C)C(=O)O |
| Appearance | Assay:≥98%A crystalline solid |
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